Cas no 2763702-73-2 (2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2763702-73-2
• MF: C₁₅H₁₆BF₇O₂
• MW: 372.086169242859
• CID: 5781349
• PubChem ID: 87646984
• Update Time: 2025-05-24

2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-
• 4,4,5,5-Tetramethyl-2-(4-(perfluoropropan-2-yl)phenyl)-1,3,2-dioxaborolane
• SCHEMBL4290411
• OLRRNTSHAZOEGS-UHFFFAOYSA-N
• 2-[4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(heptafluoropropan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2763702-73-2
• EN300-1706397
• 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H16BF7O2/c1-11(2)12(3,4)25-16(24-11)10-7-5-9(6-8-10)13(17,14(18,19)20)15(21,22)23/h5-8H,1-4H3
• InChI Key： OLRRNTSHAZOEGS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 372.1131570g/mol
• Monoisotopic Mass: 372.1131570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 293.4±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2763702-73-2)

2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2763702-73-2) is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of a heptafluoropropan-2-yl substituent and a tetramethyl-substituted dioxaborolane core imparts distinct reactivity and stability characteristics that make it particularly valuable in synthetic applications.

The heptafluoropropan-2-yl group is a fluorinated alkyl moiety that enhances the lipophilicity and metabolic stability of the compound. Fluorine atoms are known to influence the electronic properties and biological activity of molecules significantly. In this context, the introduction of fluorine into the phenyl ring via the heptafluoropropan-2-yl group can modulate the compound's interaction with biological targets. This feature is particularly relevant in drug design, where fluorine substitution can improve pharmacokinetic profiles such as bioavailability and half-life.

The tetramethyl-substituted dioxaborolane core is a key feature that contributes to the compound's utility in cross-coupling reactions. Boronate esters are well-documented reagents in organic synthesis due to their ability to participate in palladium-catalyzed coupling reactions with various organic halides and pseudohalides. The tetramethyl-substitution on the dioxaborolane ring enhances its stability under various reaction conditions while maintaining high reactivity. This balance between stability and reactivity makes it an ideal candidate for use in multi-step synthetic routes involving delicate intermediates.

In recent years, there has been a growing interest in the development of new boronate ester compounds for applications in pharmaceuticals and materials science. The unique electronic properties of boronate esters allow them to act as versatile intermediates in the synthesis of complex molecules. For instance, 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as a building block in the synthesis of novel therapeutic agents. Its incorporation into drug candidates can lead to improved binding affinity and selectivity towards biological targets.

One of the most compelling applications of this compound is in the field of medicinal chemistry. Boronate esters have been successfully employed in the development of drugs targeting enzymes such as kinases and proteases. The ability to introduce fluorinated alkyl groups into these molecules can enhance their binding to target proteins while minimizing off-target effects. This has led to several clinical candidates that have advanced into late-stage development pipelines.

The synthetic utility of 2-4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane extends beyond pharmaceutical applications. In materials science，this compound has been investigated for its potential use in organic electronics and optoelectronic devices. The presence of fluorine atoms can influence the electronic properties of organic semiconductors，leading to improved charge transport characteristics. Additionally，the boronate ester functionality allows for further functionalization through cross-coupling reactions，opening up possibilities for designing novel materials with tailored properties.

Recent research has also explored the use of this compound in catalysis and polymer chemistry. Boronate esters are known to participate in reversible binding interactions，making them useful as ligands or catalysts in various chemical transformations. The heptafluoropropan-2-yl group can serve as a handle for further functionalization，allowing chemists to design catalysts with specific steric and electronic properties. This has led to innovative approaches in polymer synthesis，where boronate esters have been used to control polymer architecture and thermal stability.

The stability and reactivity profile of 2-4-(1，1，1，2，3，3，3-heptafluoropropan— 2—yl)phenyl— 4，4，5，5—tetramethyl— 1，3， 。 。 。